Cas no 1007514-81-9 (1H-Pyrazole-3-methanol, 5-methyl-1-propyl-)

• Product Name: 1H-Pyrazole-3-methanol, 5-methyl-1-propyl-
• CAS No: 1007514-81-9
• MF: C₈H₁₄N₂O
• MW: 154.209561824799
• CID: 5237617
• Update Time: 2025-08-05

1H-Pyrazole-3-methanol, 5-methyl-1-propyl- Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrazole-3-methanol, 5-methyl-1-propyl-
• (5-Methyl-1-propyl-1H-pyrazol-3-yl)-methanol
• (5-methyl-1-propylpyrazol-3-yl)methanol

• Inchi： 1S/C8H14N2O/c1-3-4-10-7(2)5-8(6-11)9-10/h5,11H,3-4,6H2,1-2H3
• InChI Key： GTIBUEKJXXOXLJ-UHFFFAOYSA-N
• SMILES： N1(CCC)C(C)=CC(CO)=N1

Additional information on 1H-Pyrazole-3-methanol, 5-methyl-1-propyl-

1H-Pyrazole-3-methanol, 5-methyl-1-propyl- (CAS No. 1007514-81-9): A Comprehensive Overview in Modern Chemical Research

The compound 1H-Pyrazole-3-methanol, 5-methyl-1-propyl-, identified by its unique chemical identifier CAS No. 1007514-81-9, represents a fascinating molecule with significant implications in the field of pharmaceutical chemistry and medicinal biology. This heterocyclic compound, characterized by a pyrazole core with methanol and alkyl substituents, has garnered attention due to its structural versatility and potential biological activities.

Pyrazole derivatives are well-documented for their broad spectrum of pharmacological properties, including antimicrobial, anti-inflammatory, and anticancer effects. The specific substitution pattern in 1H-Pyrazole-3-methanol, 5-methyl-1-propyl- enhances its interaction with biological targets, making it a promising candidate for further investigation. Recent studies have highlighted the importance of pyrazole-based compounds in drug discovery, particularly in the development of novel therapeutic agents.

The structural motif of 1H-Pyrazole-3-methanol, 5-methyl-1-propyl- allows for diverse functionalization, enabling chemists to tailor its properties for specific applications. The methanol group at the 3-position and the presence of a 5-methyl and 1-propyl substituent contribute to its unique physicochemical profile. This configuration facilitates various chemical transformations, making it a valuable intermediate in synthetic organic chemistry.

In the realm of medicinal chemistry, the investigation of such compounds often involves computational modeling and high-throughput screening to identify potential bioactive molecules. The scaffold of 1H-Pyrazole-3-methanol, 5-methyl-1-propyl- has been explored in virtual screening campaigns to identify lead compounds for drug development. These efforts have led to the discovery of several novel derivatives with enhanced pharmacological efficacy.

The synthesis of 1H-Pyrazole-3-methanol, 5-methyl-1-propyl- can be achieved through multiple pathways, including condensation reactions and alkylation processes. Advanced synthetic methodologies have been employed to optimize yield and purity, ensuring that researchers have access to high-quality material for their studies. Techniques such as microwave-assisted synthesis and catalytic processes have improved the efficiency of producing this compound.

Beyond its synthetic utility, 1H-Pyrazole-3-methanol, 5-methyl-1-propyl- has shown promise in preclinical studies as a potential therapeutic agent. Its ability to modulate biological pathways makes it an attractive candidate for treating various diseases. For instance, derivatives of this compound have been investigated for their role in inhibiting kinases and other enzymes involved in cancer progression.

The role of computational chemistry in understanding the behavior of 1H-Pyrazole-3-methanol, 5-methyl-1-propyl- cannot be overstated. Molecular dynamics simulations and quantum mechanical calculations have provided insights into its interactions with biological targets. These computational studies help in designing modified versions of the compound with improved pharmacokinetic properties.

In conclusion, the compound 1H-Pyrazole-3-methanol, 5-methyl-1-propyl-, identified by its CAS number 1007514-81-9, is a versatile molecule with significant potential in pharmaceutical research. Its unique structural features and biological activities make it a valuable asset in the quest for novel therapeutic agents. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in drug development and medicinal chemistry.